Cas no 13563-60-5 (19-Norpregna-5(10),20-dien-3-one,17-hydroxy-, (17a)-)

• Product Name: 19-Norpregna-5(10),20-dien-3-one,17-hydroxy-, (17a)-
• CAS No: 13563-60-5
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 150639
• PubChem ID: 65606
• Update Time: 2025-04-19

19-Norpregna-5(10),20-dien-3-one,17-hydroxy-, (17a)- Chemical and Physical Properties

Names and Identifiers

• 19-Norpregna-5(10),20-dien-3-one,17-hydroxy-, (17a)-
• (8R,9S,13S,14S,17R)-17-ethenyl-17-hydroxy-13-methyl-1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• Norgesterona
• Norgesterona [Spanish]
• Norgesterone
• Norgesterone [INN]
• Norgesteronum
• Norgesteronum [Latin]
• NORVINODREL
• SureCN145801
• Vinylestrenolone
• 17alpha-Vinyl-5(10)-estrene-17beta-ol-3-one
• 17alpha-Vinylestr-5(10)-en-17beta-ol-3-one
• NSC 72160
• 17α-Vinyl-17β-hydroxyestr-5(10)-en-3-one
• 13563-60-5
• 19-Nor-17alpha-pregna-5(10),20-dien-3-one, 17-hydroxy-
• UNII-YFS274763Y
• CHEBI:135271
• YFS274763Y
• BCP12861
• 17.alpha.-Vinyl-5(10)-estrene-17.beta.-ol-3-one
• 19-Nor-17.alpha.-pregna-5(10), 17-hydroxy-
• SCHEMBL145801
• NSC-72160
• 17.BETA.-HYDROXY-17.ALPHA.-VINYLESTR-5(10)-EN-3-ONE
• Q21098962
• NORGESTERONE [MI]
• (1R,3aS,3bR,9bS,11aS)-1-ethenyl-1-hydroxy-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,6H,7H,8H,9H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• DTXSID60159482
• 19-Norpregna-5(10), 17-hydroxy-, (17.alpha.)-
• (17.ALPHA.)-17-HYDROXY-19-NORPREGNA-5(10),20-DIEN-3-ONE
• NS00010331
• CHEMBL2106812
• 17-Hydroxy-19-nor-17alpha-pregna-5(10),20-dien-3-on
• NSC72160
• 19-Norpregna-5(10),20-dien-3-one, 17-hydroxy-, (17alpha)-
• (17alpha)-(+-)-isomer of norgesterone

• Inchi： 1S/C20H28O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h3,16-18,22H,1,4-12H2,2H3/t16-,17-,18+,19+,20+/m1/s1
• InChI Key： YPVUHOBTCWJYNQ-SLHNCBLASA-N
• SMILES： O[C@@]1(C=C)CC[C@H]2[C@@H]3CCC4CC(CCC=4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 300.20904
• Monoisotopic Mass: 300.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.12
• Melting Point: 142-143°
• Boiling Point: 438.7°Cat760mmHg
• Flash Point: 187.1°C
• Refractive Index: 1.565
• PSA: 37.3
• LogP: 4.18940
• Specific Rotation: D +161° (chloroform)